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Compound of Interest

Compound Name: Dinoterb acetate
CAS No.: 3204-27-1
Cat. No.: B1346614
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Prepared by a Senior Application Scientist

This document provides a comprehensive technical overview of Dinoterb acetate (CAS
Number: 3204-27-1), a dinitrophenol derivative. This guide is intended for researchers,
scientists, and professionals in drug development and environmental science, offering in-depth
information on its chemical properties, synthesis, mechanism of action, applications, and
analytical methodologies. Given its significant toxicity and regulatory status, a strong emphasis
is placed on its hazardous properties and the scientific rationale behind its biological effects.

Core Chemical and Physical Properties

Dinoterb acetate, systematically named (2-tert-butyl-4,6-dinitrophenyl) acetate, is the acetic
acid ester of Dinoterb. The introduction of the acetate group modifies the polarity and volatility
of the parent compound, Dinoterb, which influenced its environmental fate and application
methods.
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Synthesis and Formulation

The industrial production of Dinoterb acetate involves a two-step process. The foundational
step is the synthesis of its precursor, Dinoterb, followed by an esterification reaction.

Synthesis Pathway

» Alkylation of Phenol: The synthesis begins with the Friedel-Crafts alkylation of phenol with
isobutylene (or a related tert-butyl source) under acidic conditions to produce 2-tert-
butylphenol. This electrophilic aromatic substitution directs the bulky tert-butyl group to the
ortho position.

 Nitration: The 2-tert-butylphenol intermediate is then subjected to nitration using a mixture of
nitric acid and sulfuric acid. This reaction introduces two nitro groups onto the aromatic ring
at the 4 and 6 positions, yielding Dinoterb (2-tert-butyl-4,6-dinitrophenol).[8]

 Esterification: Finally, Dinoterb is esterified to form Dinoterb acetate. This is typically
achieved by reacting Dinoterb with acetic anhydride or acetyl chloride in an anhydrous
environment, often with a catalyst, to form the acetate ester.[9]

Formulation

Dinoterb acetate was historically available in various formulations, including emulsifiable
concentrates, wettable powders, and soluble liquids, to facilitate its application as a pesticide.

[7]
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Mechanism of Action: Uncoupling Oxidative
Phosphorylation

The primary mechanism of toxicity for Dinoterb acetate and other dinitrophenols is the
uncoupling of oxidative phosphorylation in mitochondria.[1][4][7] The lipophilic nature of the
molecule allows it to readily pass through mitochondrial membranes.

Once inside the mitochondrial matrix, it acts as a protonophore, disrupting the proton gradient
that is essential for ATP synthesis.

e Proton Shuttling: The phenolic hydroxyl group (after hydrolysis of the acetate) can be
deprotonated in the higher pH of the mitochondrial matrix. The resulting anion is lipophilic
and can diffuse across the inner mitochondrial membrane.

» Gradient Dissipation: In the lower pH of the intermembrane space, the anion is protonated,
and the neutral molecule diffuses back into the matrix, effectively shuttling protons and
dissipating the crucial electrochemical gradient.

» Energy Diversion: This uncoupling forces the electron transport chain to operate at a
maximal rate in an attempt to re-establish the proton gradient. However, the energy released
is not captured for ATP synthesis but is instead dissipated as heat, leading to hyperthermia.

[4]

This disruption of cellular energy production is the basis for its potent herbicidal, insecticidal,
and toxic effects.[1][4][8]
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Caption: Dinoterb disrupts ATP synthesis by shuttling protons across the inner mitochondrial
membrane.

Applications and Regulatory Status

Dinoterb acetate was developed for its utility as a selective, non-systemic contact herbicide for
the pre-emergence control of annual broadleaved weeds.[1][7] It was also used as an
insecticide and acaricide, particularly for winter treatments on fruit trees and grapevines.[4][8]

However, due to its high mammalian toxicity and environmental concerns, its use has been
severely restricted.

o United States: All US EPA registrations for Dinoterb were suspended in 1986.[4][10]
e European Union: Dinoterb is banned for use as a pesticide.[10]

These regulatory actions reflect the significant hazards associated with dinitrophenol
compounds.

Toxicology and Safety

Dinoterb acetate is classified as a highly hazardous substance.[7] Its toxicity stems directly
from its ability to uncouple oxidative phosphorylation.

GHS Hazard Statements:[6]

H300: Fatal if swallowed

H311: Toxic in contact with skin

H360: May damage fertility or the unborn child

H400: Very toxic to aquatic life

H410: Very toxic to aquatic life with long lasting effects
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Experimental Protocol: Safe Handling Procedures

Given its high toxicity, strict adherence to safety protocols is mandatory when handling
Dinoterb acetate or related compounds in a research setting.

o Engineering Controls: All work must be conducted in a certified chemical fume hood to
prevent inhalation of dust or vapors.

o Personal Protective Equipment (PPE):
o Gloves: Wear double-layered chemically resistant gloves (e.qg., nitrile).

o Body Protection: A fully buttoned lab coat and, for larger quantities, a chemical-resistant
apron are required.

o Eye Protection: Chemical safety goggles and a face shield must be worn.[11]
e Handling:

o Avoid creating dust.

o Do not eat, drink, or smoke in the handling area.[11][12]

o Wash hands thoroughly after handling.[11][12]

e Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials. The
storage area should be locked.[12]

» Disposal: Dispose of as hazardous waste in accordance with all local, state, and federal
regulations.[12]

Analytical Methodologies

The detection and quantification of Dinoterb acetate in various matrices are critical for
environmental monitoring and toxicology studies. The primary analytical technique is
chromatography coupled with mass spectrometry.

Experimental Protocol: LC-MS/MS Analysis
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The following is a generalized protocol for the determination of Dinoterb in environmental or
biological samples, based on established methods for dinitrophenols.[13]

Sample Extraction:

o Agricultural Products (e.qg., fruits, vegetables): Homogenize the sample with acetone. For
matrices like rice or soybeans, the addition of phosphoric acid may be necessary.[13]

o Livestock/Seafood: Extract with a mixture of acetone, hexane, and water.[13]

Liquid-Liquid Partitioning:
o Add hexane and a saturated sodium chloride solution to the crude extract.

o Shake vigorously and allow the layers to separate. The analytes will partition into the
organic (hexane) layer.

Clean-up:

o The hexane extract is passed through a solid-phase extraction (SPE) cartridge, such as
one containing primary secondary amine (PSA), to remove interfering matrix components.
[13]

Analysis by LC-MS/MS:

o Chromatographic Separation: The cleaned-up extract is injected into a liquid
chromatograph. Separation is typically achieved on a C18 reversed-phase column.[13]

o Mobile Phase: A common mobile phase is a mixture of methanol and water with a small
amount of acetic acid to control pH.[13]

o Detection: The eluent from the LC is introduced into a tandem mass spectrometer
(MS/MS) operating in negative ion electrospray ionization (ESI-) mode.[13] The mass
spectrometer is set to monitor for specific precursor-to-product ion transitions for Dinoterb,
providing high selectivity and sensitivity.
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Caption: General workflow for the analysis of Dinoterb acetate in complex matrices.

Conclusion

Dinoterb acetate is a highly toxic dinitrophenol derivative with a well-understood mechanism of
action centered on the uncoupling of oxidative phosphorylation. While it has historical
applications as a pesticide, its significant risks to human health and the environment have led
to widespread regulatory bans. For the scientific community, it remains a relevant compound
for toxicological studies and as an analytical standard. Strict adherence to safety protocols is
paramount when handling this compound. The analytical methods outlined, particularly LC-
MS/MS, provide the necessary sensitivity and selectivity for its detection in various samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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